Cas no 1695139-11-7 (1-Oxaspiro[2.4]heptane-2-carboxylic acid, 2-chloro-5-ethyl-, methyl ester)

• Product Name: 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 2-chloro-5-ethyl-, methyl ester
• CAS No: 1695139-11-7
• MF: C₁₀H₁₅ClO₃
• MW: 218.677302598953
• CID: 5275535
• Update Time: 2025-07-12

1-Oxaspiro[2.4]heptane-2-carboxylic acid, 2-chloro-5-ethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 2-chloro-5-ethyl-, methyl ester

• Inchi： 1S/C10H15ClO3/c1-3-7-4-5-9(6-7)10(11,14-9)8(12)13-2/h7H,3-6H2,1-2H3
• InChI Key： WPGCOQAXCKFZHO-UHFFFAOYSA-N
• SMILES： O1C2(CCC(CC)C2)C1(Cl)C(OC)=O

Additional information on 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 2-chloro-5-ethyl-, methyl ester

1-Oxaspiro[2.4]heptane-2-carboxylic acid, 2-chloro-5-ethyl-, methyl ester: A Comprehensive Overview

1-Oxaspiro[2.4]heptane-2-carboxylic acid, 2-chloro-5-ethyl-, methyl ester is a unique organic compound with the CAS Registry Number 1695139-11-7. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing only one atom. The spiro structure in this molecule is formed by a seven-membered ring system, where one of the rings is an oxacycle (a ring containing an oxygen atom). The presence of the methyl ester group further diversifies its functional properties, making it a subject of interest in various fields of chemistry and materials science.

The molecular structure of 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 2-chloro-5-ethyl-, methyl ester is defined by its spiro arrangement, which introduces significant steric and electronic effects. The spiro junction creates a rigid framework that can influence the compound's reactivity and physical properties. Recent studies have highlighted the potential of such spiro compounds in drug design due to their ability to mimic complex biological molecules and interact with target proteins in unique ways.

One of the key features of this compound is its substituent pattern. The chlorine atom at position 2 and the ethyl group at position 5 introduce additional complexity to the molecule. These substituents not only affect the electronic environment around the spiro center but also contribute to the compound's solubility and stability. The methyl ester group further enhances its versatility, as it can be readily converted into other functional derivatives through simple chemical transformations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 2-chloro-5-ethyl-, methyl ester using a combination of ring-closing metathesis and nucleophilic substitution reactions. These methods have improved the yield and purity of the compound, making it more accessible for research and industrial applications.

In terms of applications, this compound has shown promise in several areas. Its unique spiro structure makes it a valuable building block in organic synthesis, particularly in the construction of complex natural product analogs. Additionally, its electronic properties make it a candidate for use in optoelectronic materials and sensors.

Recent research has also explored the biological activity of 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 2-chloro-5-ethyl-, methyl ester. Studies indicate that it exhibits moderate inhibitory effects on certain enzymes involved in metabolic pathways, suggesting potential applications in drug discovery.

The synthesis and characterization of 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 2-chloro-5-ethyl-, methyl ester have been extensively documented in scientific literature. Advanced analytical techniques such as NMR spectroscopy and X-ray crystallography have been employed to confirm its molecular structure and stereochemistry.

In conclusion, 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 2-chloro-5-ethyl-, methyl ester (CAS No: 1695139-11-7) is a versatile compound with significant potential in various fields of chemistry and materials science. Its unique spiro structure, substituent pattern, and functional groups make it an interesting subject for both fundamental research and applied studies.